N-(3-((4-(Bis(2-chloroethyl)amino)phenyl)thio)propyl)-9-acridinamine

• CAS RN: 130031-49-1
• Molecular Formula: C26H27Cl2N3S
• Molecular Weight: 484.5 g/mol
• IUPAC Name: N-[3-[4-[bis(2-chloroethyl)amino]phenyl]sulfanylpropyl]acridin-9-amine
• InChI: InChI=1S/C26H27Cl2N3S/c27-14-17-31(18-15-28)20-10-12-21(13-11-20)32-19-5-16-29-26-22-6-1-3-8-24(22)30-25-9-4-2-7-23(25)26/h1-4,6-13H,5,14-19H2,(H,29,30)
• InChI Key: FSJFMSCJJZGVHC-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=C3C=CC=CC3=N2)NCCCSC4=CC=C(C=C4)N(CCCl)CCCl
• synonyms: N-(3-((4-(Bis(2-chloroethyl)amino)phenyl)thio)propyl)-9-acridinamine

Description

N-(3-((4-(Bis(2-chloroethyl)amino)phenyl)thio)propyl)-9-acridinamine, also known as PABA-ACA, is a synthetic compound that has been extensively studied for its potential use in cancer treatment. This compound belongs to the family of acridine derivatives, which have been shown to possess antitumor activity.

Mechanism Of Action

The exact mechanism of action of N-(3-((4-(Bis(2-chloroethyl)amino)phenyl)thio)propyl)-9-acridinamine is not fully understood, but it is believed to involve DNA intercalation and inhibition of topoisomerase II activity. These actions ultimately lead to DNA damage and apoptosis in cancer cells.

Biochemical And Physiological Effects

N-(3-((4-(Bis(2-chloroethyl)amino)phenyl)thio)propyl)-9-acridinamine has been shown to induce a variety of biochemical and physiological effects in cancer cells. These include DNA damage, cell cycle arrest, and apoptosis. N-(3-((4-(Bis(2-chloroethyl)amino)phenyl)thio)propyl)-9-acridinamine has also been shown to inhibit the growth and proliferation of cancer cells by inducing oxidative stress.

Advantages And Limitations For Lab Experiments

One advantage of using N-(3-((4-(Bis(2-chloroethyl)amino)phenyl)thio)propyl)-9-acridinamine in lab experiments is its potent antitumor activity. This makes it an ideal compound for studying the mechanisms of action of anticancer agents. However, one limitation of using N-(3-((4-(Bis(2-chloroethyl)amino)phenyl)thio)propyl)-9-acridinamine in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on N-(3-((4-(Bis(2-chloroethyl)amino)phenyl)thio)propyl)-9-acridinamine. One direction is to investigate the potential use of N-(3-((4-(Bis(2-chloroethyl)amino)phenyl)thio)propyl)-9-acridinamine in combination with other anticancer agents to enhance its antitumor activity. Another direction is to explore the use of N-(3-((4-(Bis(2-chloroethyl)amino)phenyl)thio)propyl)-9-acridinamine in the treatment of other diseases, such as parasitic infections. Finally, further studies are needed to fully understand the mechanisms of action of N-(3-((4-(Bis(2-chloroethyl)amino)phenyl)thio)propyl)-9-acridinamine and its potential side effects.

Synthesis Methods

The synthesis of N-(3-((4-(Bis(2-chloroethyl)amino)phenyl)thio)propyl)-9-acridinamine involves the reaction of 9-acridinamine with 4-(Bis(2-chloroethyl)amino)phenylthiourea in the presence of sodium hydroxide. The resulting compound is then purified using column chromatography. The yield of the synthesis is typically around 50%.

Scientific Research Applications

N-(3-((4-(Bis(2-chloroethyl)amino)phenyl)thio)propyl)-9-acridinamine has been extensively studied for its potential use as an anticancer agent. In vitro studies have shown that N-(3-((4-(Bis(2-chloroethyl)amino)phenyl)thio)propyl)-9-acridinamine exhibits potent cytotoxic activity against a variety of cancer cell lines, including breast, lung, and colon cancer cells. In vivo studies have also demonstrated the antitumor activity of N-(3-((4-(Bis(2-chloroethyl)amino)phenyl)thio)propyl)-9-acridinamine in animal models of cancer.